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Compound of Interest

Compound Name: Nonanoate

Cat. No.: B1231133

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of ethyl
nonanoate in water and various organic solvents. Ethyl nonanoate (C11H22032), a fatty acid
ethyl ester, is a colorless liquid with a fruity, cognac-like odor, utilized in the flavor, fragrance,
and pharmaceutical industries. A thorough understanding of its solubility is critical for
formulation development, chemical synthesis, and purification processes.

Physicochemical Properties of Ethyl Nonanoate

A summary of the key physicochemical properties of ethyl nonanoate is presented in Table 1.
These properties, particularly its molecular structure featuring a polar ester group and a long,
non-polar nine-carbon alkyl chain, are the primary determinants of its solubility behavior.

Property Value

Molecular Formula C11H2202

Molecular Weight 186.29 g/mol

Appearance Colorless, transparent liquid[1]

Density Approximately 0.866 g/mL at 25°C[1][2]
Boiling Point 227-229°C at 760 mmHg[1][3]

Melting Point -44°C[1]
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Solubility of Ethyl Nonanoate

The solubility of ethyl nonanoate is primarily governed by the "like dissolves like" principle. Its
substantial non-polar alkyl chain dictates its solubility, making it readily soluble in non-polar and
moderately polar organic solvents, while its polar ester group contributes to a very limited
solubility in highly polar solvents such as water.

Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for
ethyl nonanoate in various solvents.

Temperature .

Solvent °C) Solubility Data Type Reference(s)
0.0295 mg/mL o

Water 25 Quantitative [31[4]
(29.5 mg/L)

Ethanol Not Specified Miscible Qualitative [5]

70% Ethanol Not Specified 1 mLin 10 mL Quantitative [1][4]

Diethyl Ether Not Specified Miscible Qualitative [5]

Propylene Glycol  Not Specified Soluble Qualitative [2][4]

Acetone Not Specified Soluble Qualitative [1]

Methanol Not Specified Slightly Soluble Qualitative

DMSO Not Specified Slightly Soluble Qualitative

Experimental Protocol for Solubility Determination

The most reliable method for determining the thermodynamic solubility of a compound is the
shake-flask method, which is consistent with the principles outlined in the OECD Test Guideline
105 for water solubility.[6] This protocol describes the procedure for determining the solubility of
ethyl nonanoate in a given solvent.

Materials and Equipment
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o Ethyl nonanoate (high purity, >99%)

e Solvent of interest (analytical grade)

o Glass vials or flasks with screw caps

o Orbital shaker or magnetic stirrer with temperature control
e Analytical balance

e Syringes and syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks and pipettes

» Analytical instrument for quantification (e.g., Gas Chromatography with Flame lonization
Detector, GC-FID)

Experimental Procedure

a. Preparation of Saturated Solution

e Add an excess amount of ethyl honanoate to a glass vial. The presence of undissolved
solute is essential to ensure that equilibrium is reached.

e Add a known volume of the selected solvent to the vial.
e Securely cap the vial to prevent solvent evaporation.
b. Equilibration

o Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled
environment (e.g., 25°C = 0.5°C).

o Agitate the samples at a constant speed for a sufficient period to allow the system to reach
equilibrium. A duration of 24 to 48 hours is typically recommended.

c. Sample Collection and Preparation
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 After equilibration, cease agitation and allow the vials to stand undisturbed for a sufficient
time to allow the excess solid to sediment.

o Carefully withdraw a known volume of the supernatant using a syringe.

o Immediately filter the collected supernatant through a syringe filter to remove any
undissolved microparticles. This step is critical to prevent overestimation of the solubility.

d. Quantification

e Prepare a series of standard solutions of ethyl nonanoate of known concentrations in the
same solvent.

o Generate a calibration curve by analyzing the standard solutions using a suitable analytical
method, such as GC-FID.

 Dilute the filtered sample solution with the same solvent to a concentration that falls within
the linear range of the calibration curve.

e Analyze the diluted sample solution and determine the concentration of ethyl nonanoate
using the calibration curve.

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor.

e. Data Reporting
o The solubility should be reported in appropriate units, such as g/100 mL, mg/mL, or mol/L.
e The temperature at which the solubility was determined must be specified.

e Itis recommended to perform the experiment in triplicate to ensure the reproducibility and
reliability of the results.

Experimental Workflow Visualization

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of ethyl nonanoate using the shake-flask method.
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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